(2S)-4-(7-Methyl-1H-indol-3-yl)butan-2-amine

• Molecular Formula: C13H18N2
• Molecular Weight: 202.30 g/mol
• IUPAC Name: (2S)-4-(7-methyl-1H-indol-3-yl)butan-2-amine
• InChI: InChI=1S/C13H18N2/c1-9-4-3-5-12-11(7-6-10(2)14)8-15-13(9)12/h3-5,8,10,15H,6-7,14H2,1-2H3/t10-/m0/s1
• InChI Key: MIGRVQASJPRBLC-JTQLQIEISA-N
• Isomeric SMILES: CC1=C2C(=CC=C1)C(=CN2)CC[C@H](C)N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CN2)CCC(C)N

Description

“(2S)-4-(7-Methyl-1H-indol-3-yl)butan-2-amine” is a chiral indole-derived amine with a molecular formula of C₁₃H₁₈N₂ and a molar mass of 202.30 g/mol. Its structure comprises a 7-methyl-substituted indole ring linked to a butan-2-amine chain via the indole’s 3-position. The (2S) stereochemistry at the amine-bearing carbon introduces enantiomeric specificity, which is critical for its biochemical interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-4-(7-Methyl-1H-indol-3-yl)butan-2-amine typically involves the following steps:

Starting Material: The synthesis begins with the preparation of the 7-methylindole core.

Chain Extension: The butan-2-amine chain is then introduced through a series of reactions, such as alkylation or reductive amination.

Chiral Resolution: The final step involves the resolution of the compound to obtain the (2S) enantiomer.

Industrial Production Methods

In an industrial setting, the production of (2S)-4-(7-Methyl-1H-indol-3-yl)butan-2-amine may involve:

Bulk Synthesis: Large-scale synthesis using optimized reaction conditions to maximize yield and purity.

Purification: Techniques such as crystallization, distillation, or chromatography are employed to purify the compound.

Quality Control: Rigorous testing to ensure the compound meets the required specifications for its intended use.

Chemical Reactions Analysis

Types of Reactions

(2S)-4-(7-Methyl-1H-indol-3-yl)butan-2-amine: undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The indole ring can undergo electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (Cl2, Br2) or nitrating mixtures (HNO3/H2SO4) are employed under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while substitution reactions can introduce various functional groups onto the indole ring.

Scientific Research Applications

(2S)-4-(7-Methyl-1H-indol-3-yl)butan-2-amine: has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which (2S)-4-(7-Methyl-1H-indol-3-yl)butan-2-amine exerts its effects involves interactions with specific molecular targets and pathways. These may include:

Receptor Binding: The compound may bind to specific receptors, triggering a cascade of cellular responses.

Enzyme Inhibition: It may inhibit certain enzymes, affecting metabolic pathways.

Signal Transduction: The compound can modulate signal transduction pathways, leading to various biological effects.

Comparison with Similar Compounds

Key Observations :

• The (2S) configuration may confer selective binding to chiral receptors, unlike the racemic or non-chiral analogs.
• The pyridinyl-substituted analog (CAS 556777-69-6) exhibits a larger molar mass and lower solubility due to the aromatic pyridine ring, which could limit its pharmacokinetic profile .

Biological Activity

(2S)-4-(7-Methyl-1H-indol-3-yl)butan-2-amine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, highlighting its interactions with various biological targets, mechanisms of action, and implications for therapeutic applications.

Chemical Structure and Properties

The compound features a chiral center and an indole moiety, which are crucial for its biological activity. The presence of the methyl group on the indole ring enhances its lipophilicity and may influence its binding affinity to biological targets.

Property	Description
Molecular Formula	C$_{12}$H$_{16}$N
Molecular Weight	188.27 g/mol
Chirality	(2S) configuration
Indole Ring	Present

The biological activity of (2S)-4-(7-Methyl-1H-indol-3-yl)butan-2-amine is primarily attributed to its interaction with neurotransmitter systems, particularly serotonin receptors. Compounds with indole structures are often associated with neuroactive properties, including:

• Serotonin Receptor Modulation : Preliminary studies suggest that this compound may act as a modulator of serotonin receptors, influencing neurotransmitter release and signaling pathways .
• Enzyme Inhibition : It may also inhibit certain enzymes involved in metabolic pathways, which could lead to insights into its pharmacological profile.

Biological Activities

Research indicates that (2S)-4-(7-Methyl-1H-indol-3-yl)butan-2-amine exhibits various biological activities:

• Neuroactive Properties : The compound shows potential antidepressant and anxiolytic effects due to its interaction with serotonin receptors.
• Antimicrobial Activity : Studies have reported antimicrobial effects against various pathogens, suggesting its utility in treating infections .
• Anticancer Properties : Some derivatives have demonstrated anticancer activity, making it a subject of interest for cancer research.

Case Studies

Several studies have explored the biological effects of related compounds, providing insights into the potential applications of (2S)-4-(7-Methyl-1H-indol-3-yl)butan-2-amine:

Study 1: Neuropharmacological Effects

A study investigating the neuropharmacological properties of indole derivatives found that compounds similar to (2S)-4-(7-Methyl-1H-indol-3-yl)butan-2-amine exhibited significant activity at serotonin receptors, leading to enhanced mood and reduced anxiety in animal models .

Study 2: Antimicrobial Efficacy

In vitro assays demonstrated that derivatives of the compound displayed potent antimicrobial activity against strains such as Candida albicans and Escherichia coli, indicating its potential as an antimicrobial agent .